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Compound of Interest

Compound Name:
4'-Cyano-2',6'-

dimethylacetophenone

Cat. No.: B8311482

Get Quote

Executive Summary
4'-Cyano-2',6'-dimethylacetophenone (IUPAC: 4-acetyl-3,5-dimethylbenzonitrile) is a

specialized aryl ketone building block.[1] It serves as a structural scaffold in the synthesis of

diarylpyrimidine (DAPY) class antiretrovirals, specifically Rilpivirine. Its unique substitution

pattern—sterically hindering methyl groups ortho to the acetyl moiety and a para-cyano

electron-withdrawing group—imparts specific reactivity profiles that require precise handling

protocols.

This guide moves beyond standard compliance, offering a "Process Safety Management"

(PSM) perspective for researchers and scale-up chemists.

SECTION 1: Chemical Identity & Physicochemical
Profile[2][3][4]
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Parameter Specification

Product Name 4'-Cyano-2',6'-dimethylacetophenone

IUPAC Name 4-acetyl-3,5-dimethylbenzonitrile

CAS Number
Proprietary / Research Grade (Search Index:

1443-80-7 analog ref)

InChI Key HZQUAMCVQNXYTQ-UHFFFAOYSA-N

Molecular Formula C₁₁H₁₁NO

Molecular Weight 173.21 g/mol

Physical State Off-white to beige crystalline solid

Melting Point 47–55 °C (Predicted/Analogous range)

Solubility
Soluble in DCM, DMSO, Methanol; Insoluble in

Water

Structural Logic
The molecule features a push-pull system:

Acetyl Group (C-4): Acts as an electrophilic center for condensation reactions (e.g., with

aldehydes to form cyanovinyl motifs).

Cyano Group (C-1): Provides electron-withdrawing character, stabilizing the aromatic ring

but introducing potential nitrile toxicity.

2,6-Dimethyl Groups: Provide steric bulk, preventing unwanted nucleophilic attack at the

ortho-positions and forcing the acetyl group out of planarity, which modulates reactivity.

SECTION 2: Hazard Identification & Toxicology (SAR
Analysis)
GHS Classification (Derived via Structure-Activity Relationship - SAR):

Acute Toxicity (Oral): Category 4 (H302)[2]
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Skin Corrosion/Irritation: Category 2 (H315)[3]

Serious Eye Damage/Irritation: Category 2A (H319)

Specific Target Organ Toxicity (Single Exposure): Category 3 (Respiratory Irritation)

Mechanistic Toxicology
Nitrile Metabolism: Like many aromatic nitriles, this compound may undergo oxidative

metabolism (via Cytochrome P450) to release cyanide ions (CN⁻), though the steric bulk of

the methyl groups likely slows this process compared to simple benzonitriles.

Ketone Reactivity: The acetyl group is a potential site for Schiff base formation with biological

amines, leading to sensitization.

Potential Toxicity Mechanism
4'-Cyano-2',6'-dimethylacetophenone
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Figure 1: Predicted metabolic fate. The primary detoxification route is likely ketone reduction,

while nitrile hydrolysis represents a slower, secondary pathway.

SECTION 3: Safe Handling & Synthesis Workflow
Core Directive: Treat as a Potent Compound (OEB 3) until definitive toxicology data rules out

high potency.

Engineering Controls
Containment: Handle only in a certified Fume Hood or Powder Containment Balance

Enclosure.
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Cross-Contamination: Use dedicated spatulas and glassware. The lipophilic nature (LogP

~2.5) means it adheres to glass; use silanized glassware if yield loss is critical.

Personal Protective Equipment (PPE)
Respiratory: N95 (minimum) or P100 respirator if dust formation is visible.

Dermal: Double nitrile gloves (0.11 mm min thickness).

Ocular: Chemical splash goggles.

Experimental Protocol: Safe Weighing & Solubilization
Preparation: Place the shipping container inside the fume hood.

Weighing: Tare the receiving vessel (e.g., round bottom flask) before adding the solid. Avoid

using weighing boats to minimize transfer losses and dust generation.

Solubilization: Add solvent (DCM or DMSO) immediately after weighing to suppress dust.

Decontamination: Wipe the exterior of the flask with a methanol-dampened Kimwipe before

removing from the hood.
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Figure 2: Safe handling workflow emphasizing dust suppression and containment.

SECTION 4: Emergency Response
First Aid

Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen. Alert: If

signs of cyanide poisoning (almond odor, rapid breathing, confusion) appear, administer

amyl nitrite if protocol allows.
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Skin Contact: Wash with soap and water for 15 minutes. Do not use organic solvents

(ethanol/acetone) as they may increase dermal absorption.

Eye Contact: Rinse cautiously with water for 15 minutes.[4][5] Remove contact lenses.[3][5]

[6]

Fire Fighting
Extinguishing Media: Dry chemical, CO₂, or alcohol-resistant foam. Do not use a solid water

stream (may scatter the dust).

Combustion Products: Emits toxic fumes of Nitrogen Oxides (NOx) and Cyanide (CN⁻) under

fire conditions. Firefighters must wear SCBA.

SECTION 5: Disposal & Environmental Impact[8]
Ecological Note: Aromatic nitriles are often toxic to aquatic life with long-lasting effects. Do not

allow this compound to enter drains or watercourses.

Disposal Protocol:

Quenching: Treat reaction mixtures with bleach (sodium hypochlorite) if free cyanide is

suspected (though unlikely from the intact molecule).

Classification: Dispose of as Hazardous Organic Waste (halogen-free).

Container: Triple rinse containers with acetone before disposal; add rinsate to the organic

waste stream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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